![molecular formula C10H8F2N2O2 B2776200 2-(5,6-difluoro-2-methyl-1H-1,3-benzodiazol-1-yl)acetic acid CAS No. 1267297-25-5](/img/structure/B2776200.png)
2-(5,6-difluoro-2-methyl-1H-1,3-benzodiazol-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5,6-difluoro-2-methyl-1H-1,3-benzodiazol-1-yl)acetic acid, also known as DFBA, is a benzodiazole derivative that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique chemical structure makes it an interesting subject of research.
Scientific Research Applications
- 2-(5,6-difluoro-2-methyl-1H-1,3-benzodiazol-1-yl)acetic acid serves as a building block for non-fullerene acceptors (NFAs) in OPVs. These NFAs, such as ITIC-2F, IHIC-2F, IEIC-2F, and IXIC-2F, enhance the efficiency of organic solar cells by improving electron affinity and lowering the band gap of semiconducting materials .
- Incorporating this compound into low-band gap polymer semiconductors enhances their electron-withdrawing properties. The additional fluorine atoms on the benzothiadiazole ring contribute to better electron affinity and further reduce the band gap of the semiconducting material .
- 5-(Difluoromethoxy)-2-mercapto-1H-benzimidazole , a derivative of this compound, is used in the synthesis of pantoprazole. Pantoprazole is a proton pump inhibitor commonly prescribed for GERD and other gastrointestinal disorders .
Organic Photovoltaics (OPVs)
Polymer Semiconductors
Gastroesophageal Reflux Disease (GERD) Treatment
properties
IUPAC Name |
2-(5,6-difluoro-2-methylbenzimidazol-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2O2/c1-5-13-8-2-6(11)7(12)3-9(8)14(5)4-10(15)16/h2-3H,4H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTMOXUQANGOJJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC(=C(C=C2N1CC(=O)O)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5,6-difluoro-2-methyl-1H-1,3-benzodiazol-1-yl)acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.